Cas no 402855-03-2 ((R)-N4-(3-Chloro-4-fluorophenyl)-7-(tetrahydrofuran-3-yloxy)quinazoline-4,6-diamine)

• Product Name: (R)-N4-(3-Chloro-4-fluorophenyl)-7-(tetrahydrofuran-3-yloxy)quinazoline-4,6-diamine
• CAS No: 402855-03-2
• MF: C₁₈H₁₆ClFN₄O₂
• MW: 374.796646118164
• CID: 1512410
• PubChem ID: 66936486
• Update Time: 2025-07-10

(R)-N4-(3-Chloro-4-fluorophenyl)-7-(tetrahydrofuran-3-yloxy)quinazoline-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• (R)-N4-(3-Chloro-4-fluorophenyl)-7-(tetrahydrofuran-3-yloxy)quinazoline-4,6-diamine
• 4-N-(3-chloro-4-fluorophenyl)-7-[(3R)-oxolan-3-yl]oxyquinazoline-4,6-diamine
• (R)-N4-(3-Chloro-4-fluorophenyl)-7-((tetrahydrofuran-3-yl)oxy)quinazoline-4,6-diamine
• 6-Amino-4-[(3-chloro-4-fluorophenyl)amino]-7-((R)-tetrahydrofuran-3-yloxy)quinazoline
• 4,6-Quinazolinediamine, N4-(3-chloro-4-fluorophenyl)-7-[[(3R)-tetrahydro-3-furanyl]oxy]-
• SCHEMBL1190518
• E82041
• (R)-N4-(3-Chloro-4-fluorophenyl)-7-((tetrahydrofuran-3-yl)oxy)quinazoline-4,6-diamine (Afatinib Impurity)
• C18H16ClFN4O2
• CS-0164321
• BIQABKFYKJRXII-LLVKDONJSA-N
• 402855-03-2

• MDL： MFCD22577153
• Inchi： 1S/C18H16ClFN4O2/c19-13-5-10(1-2-14(13)20)24-18-12-6-15(21)17(7-16(12)22-9-23-18)26-11-3-4-25-8-11/h1-2,5-7,9,11H,3-4,8,21H2,(H,22,23,24)/t11-/m1/s1
• InChI Key： BIQABKFYKJRXII-LLVKDONJSA-N
• SMILES： ClC1=C(C=CC(=C1)NC1=C2C=C(C(=CC2=NC=N1)O[C@H]1COCC1)N)F

Computed Properties

• Exact Mass: 374.0945816 g/mol
• Monoisotopic Mass: 374.0945816 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 374.8
• XLogP3: 3.5
• Topological Polar Surface Area: 82.3

Experimental Properties

• Density: 1.473±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: NA
• Boiling Point: 559.0±50.0 °C at 760 mmHg
• Flash Point: 291.9±30.1 °C
• Solubility: Insuluble (2.1E-4 g/L) (25 ºC),
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

(R)-N4-(3-Chloro-4-fluorophenyl)-7-(tetrahydrofuran-3-yloxy)quinazoline-4,6-diamine Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines